Welcome to the BenchChem Online Store!
molecular formula C18H16N2O5 B8287552 6-Quinazolinecarboxylic acid, 1,4-dihydro-2-(2-ethoxy-3-methoxyphenyl)-4-oxo- CAS No. 68274-48-6

6-Quinazolinecarboxylic acid, 1,4-dihydro-2-(2-ethoxy-3-methoxyphenyl)-4-oxo-

Cat. No. B8287552
M. Wt: 340.3 g/mol
InChI Key: PEVAIZIFXLHRJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04159330

Procedure details

The yield is 5 g of 6-carboxy-2-(2'-ethoxy-3'-methoxy-phenyl)-4H-3,1-benzoxazin-4-one (m.p.=175°-177° C.), which are reacted at room temperature first with 70 ml of 32% ammonium hydroxide for 4 hours and then with 20 ml of 2N NaOH overnight. After acidification with 4N HCl, the precipitate is filtered off and crystallized from ethanol to give 6-carboxy-2-(2'-ethoxy-3'-methoxy-phenyl)-3,4-dihydro-4-oxo-quinazoline (3 g; m.p. 228°-229° C.).
Name
6-carboxy-2-(2'-ethoxy-3'-methoxy-phenyl)-4H-3,1-benzoxazin-4-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[CH:5]=[CH:6][C:7]2[N:12]=[C:11]([C:13]3[CH:18]=[CH:17][CH:16]=[C:15]([O:19][CH3:20])[C:14]=3[O:21][CH2:22][CH3:23])[O:10][C:9](=O)[C:8]=2[CH:25]=1)([OH:3])=[O:2].[OH-].[NH4+:27]>[OH-].[Na+]>[C:1]([C:4]1[CH:25]=[C:8]2[C:7](=[CH:6][CH:5]=1)[N:12]=[C:11]([C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([O:19][CH3:20])[C:14]=1[O:21][CH2:22][CH3:23])[NH:27][C:9]2=[O:10])([OH:3])=[O:2] |f:1.2,3.4|

Inputs

Step One
Name
6-carboxy-2-(2'-ethoxy-3'-methoxy-phenyl)-4H-3,1-benzoxazin-4-one
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)C=1C=CC2=C(C(OC(=N2)C2=C(C(=CC=C2)OC)OCC)=O)C1
Name
Quantity
70 mL
Type
reactant
Smiles
[OH-].[NH4+]
Step Two
Name
Quantity
20 mL
Type
solvent
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
After acidification with 4N HCl, the precipitate is filtered off
CUSTOM
Type
CUSTOM
Details
crystallized from ethanol

Outcomes

Product
Name
Type
product
Smiles
C(=O)(O)C=1C=C2C(NC(=NC2=CC1)C1=C(C(=CC=C1)OC)OCC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.